![molecular formula C21H20F3N3OS B460720 N-benzyl-2-{[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetamide CAS No. 626228-73-7](/img/structure/B460720.png)
N-benzyl-2-{[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Multicomponent Synthesis of Tetrahydroquinoline Derivatives
Research by Dyachenko et al. (2015) demonstrates the multicomponent synthesis of substituted tetrahydroquinoline carbonitriles, a process that could be relevant to synthesizing compounds structurally similar to the subject compound. This work underscores the importance of such structures in the synthesis of potentially biologically active molecules (Dyachenko, Nesterov, Dyachenko, & Chernykh, 2015).
Synthesis and Biological Evaluation of Quinoline Derivatives
Uchida et al. (1989) explored the synthesis of tetrahydroquinolines with a focus on their inhibitory activities against enzymes and their antisecretory properties. Such studies lay the groundwork for evaluating the biological potential of quinoline derivatives in therapeutic applications (Uchida, Morita, Chihiro, Kanbe, Yamasaki, Yabuuchi, & Nakagawa, 1989).
Improved Synthetic Processes
Mao et al. (2012) described an improved synthetic route for a related quinoline derivative, emphasizing the development of cost-effective and scalable processes for producing complex molecules. This research can inform the synthesis of "N-benzyl-2-{[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetamide" by providing insights into efficient synthetic strategies (Mao, Liu, Yang, Xia, Zhang, Li, Jiang, Xie, Zheng, Zhang, Suo, & Shen, 2012).
Enantioselective Synthesis and Chiral Complexes
Taghizadeh, Javidan, and Daraie (2016) discussed the enantioselective synthesis of a clinically important drug using a chiral complex, highlighting the importance of stereochemistry in the biological activity of pharmaceuticals. This approach could be relevant for synthesizing enantiomerically pure forms of the target compound, potentially enhancing its pharmacological profile (Taghizadeh, Javidan, & Daraie, 2016).
properties
IUPAC Name |
N-benzyl-2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20F3N3OS/c1-13-7-8-17-15(9-13)19(21(22,23)24)16(10-25)20(27-17)29-12-18(28)26-11-14-5-3-2-4-6-14/h2-6,13H,7-9,11-12H2,1H3,(H,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLPMWCAMOFXNJU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NCC3=CC=CC=C3)C#N)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20F3N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-{[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.